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Compound of Interest

Compound Name: Cadmium oxalate

Cat. No.: B1594465

An In-depth Technical Guide to Cadmium Oxalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cadmium oxalate, a metallic salt
with notable chemical and physical properties. The document details its chemical formula,
molecular weight, synthesis protocols, and potential applications, with a focus on data relevant
to scientific research and development. It also touches upon the toxicological aspects of
cadmium, a crucial consideration for any application.

Core Chemical and Physical Properties

Cadmium oxalate is an inorganic compound that is highly insoluble in water.[1] It is known to
exist in both anhydrous and hydrated forms. Upon heating (calcination), it decomposes to
cadmium oxide.[1][2]

The chemical formula and molecular weight of cadmium oxalate can vary depending on its
state of hydration. The table below summarizes the key identifiers for its different forms.
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Chemical Molecular
Form _ Synonyms CAS Number
Formula Weight ( g/mol )
Cadmium(Il)
Anhydrous CdC204 200.43[2][3][4] 814-88-0[2][3][5]
oxalate
Dihydrate CdC204-2H20 - - -
Cadmium
Trihydrate CdC204-3H20 - ] -
oxalate trihydrate
Ethanedioic acid,
General C2H2CdOa4 202.45[5][6] cadmium salt -
(1:2)
Hydrated C2H2CdOs 218.445[7][8] - -

The following table outlines some of the key physical and chemical properties of cadmium

oxalate.

Property Value

Density 3.32 g/cm?3 (anhydrous)[2]

Melting Point De.zcomposes at 340 °C (anhydrous)[2], 180 °C
(dihydrate)[2]

Boiling Point 365.1°C at 760 mmHg[3][4]

Flash Point 188.8°C[3][4]

Water Solubility 0.00030 mol/kg solution H20 (25°C)[3][4]

Vapor Pressure 2.51E-06 mmHg at 25°C[3][4]

Experimental Protocols

Detailed methodologies for the synthesis of cadmium oxalate and related compounds are
crucial for reproducibility in research. Below are summaries of two distinct synthesis techniques
found in the literature.
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Hydrothermal Synthesis of an Open-Framework
Cadmium Oxalate

This method is employed to synthesize a specific crystalline form of cadmium oxalate with an

open-framework structure.

Reactants and Molar Ratios:

Cadmium oxalate (starting material)
Butan-2-ol (BuOH)

Water

Glacial acetic acid

Imidazole

Potassium chloride (KCI)

Approximate molar ratio: 5CdC204 + KCI + 5.5C3N2H4 + 9MeCO2zH + 75BuOH + 100H20[9]

Procedure:

Disperse 0.5 g of cadmium oxalate in a mixture of 4.3 ml of butan-2-ol and 1.1 ml of water.

[9]

Add 0.328 ml of glacial acetic acid and 0.24 g of imidazole to the dispersion.[9]
Introduce a small quantity of KCI (0.04 g).[9]

Homogenize the mixture for 30 minutes at room temperature (298 K).[9]

Seal the mixture in a 23 ml Teflon-lined acid digestion bomb.[9]

Heat the sealed bomb at 110 °C for 46 hours.[9]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1594465?utm_src=pdf-body
https://www.benchchem.com/product/b1594465?utm_src=pdf-body
https://www.benchchem.com/product/b1594465?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2000/cc/b002684k/unauth
https://www.benchchem.com/product/b1594465?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2000/cc/b002684k/unauth
https://pubs.rsc.org/en/content/articlelanding/2000/cc/b002684k/unauth
https://pubs.rsc.org/en/content/articlelanding/2000/cc/b002684k/unauth
https://pubs.rsc.org/en/content/articlelanding/2000/cc/b002684k/unauth
https://pubs.rsc.org/en/content/articlelanding/2000/cc/b002684k/unauth
https://pubs.rsc.org/en/content/articlelanding/2000/cc/b002684k/unauth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hydrothermal Synthesis Workflow
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Caption: Hydrothermal synthesis workflow for open-framework cadmium oxalate.

Gel Growth Single-Diffusion Technique for Sodium
Mixed Cadmium Oxalate Crystals
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This technique is utilized for growing single crystals of sodium-mixed cadmium oxalate in a
silica gel medium.[10]

Starting Materials (AR Grade):

Cadmium chloride

Sodium chloride

Oxalic acid

Sodium metasilicate

Procedure:
e The synthesis is carried out in a silica gel media at a temperature of 28°C.[10]

» The single-diffusion technique is adopted, where the growth of the crystals is controlled by
the diffusion process.[10]

e This method is suitable for growing well-developed and transparent crystals.[10]

Applications and Relevance in Research

While direct applications of cadmium oxalate in drug development are not extensively
documented, its derivatives and related compounds show potential. For instance, sodium
cadmium oxalate dihydrate has been suggested as a candidate for biomedical applications.
[11]

The primary applications of cadmium oxalate and its anhydrous form include:

» Optoelectronic Industries: Due to their band gap energy and thermal stability.[10]
¢ Pyrotechnology[10]

e Precursor for other materials:

o Ferrite compounds[12]
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o Magnetic materials[12]
o Anode materials for lithium-ion batteries[12]

o Complex salts in sol-gel reactions[12]

Toxicology and Biological Interactions

Cadmium is a toxic heavy metal, and exposure to it can lead to significant health problems.
This is a critical consideration for any research or application involving cadmium-containing
compounds.

General Toxicity of Cadmium

o Acute Exposure: Inhalation can cause severe damage to the lungs, while ingestion can lead
to gastrointestinal irritation, vomiting, and diarrhea.[13][14] High doses may affect the
nervous system, liver, and kidneys, and can be fatal.[13]

o Chronic Exposure: Long-term exposure can lead to the accumulation of cadmium in the
kidneys, potentially causing kidney disease and renal failure.[13][14] It can also result in lung
damage and fragile bones (osteoporosis).[13][14]

o Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified
cadmium and its compounds as human carcinogens.[15]

Detoxification Mechanism in Phanerochaete
chrysosporium

A study on the fungus Phanerochaete chrysosporium revealed a potential detoxification
mechanism involving oxalic acid. The presence of cadmium was found to induce the secretion
of oxalic acid by the fungus.[16] The formation of a cadmium-oxalate complex appears to be a
detoxification strategy, as it enhances the uptake of cadmium while alleviating growth and
enzyme inhibition.[16] This suggests a mechanism by which some organisms can survive in
environments with high concentrations of toxic metals.[16]
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Caption: Logical flow of cadmium-induced oxalic acid secretion for detoxification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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